3-amino-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride

• IUPAC Name: 3-amino-8-methoxy-2,3-dihydrochromen-4-one;hydrochloride
• InChI: InChI=1S/C10H11NO3.ClH/c1-13-8-4-2-3-6-9(12)7(11)5-14-10(6)8;/h2-4,7H,5,11H2,1H3;1H
• InChI Key: OJVLJUQOYHMONP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCC(C2=O)N.Cl
• Molecular Formula: C10H12ClNO3
• Molecular Weight: 229.66 g/mol

Description

3-amino-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride is a chemical compound with the molecular formula C10H12ClNO3 and a molecular weight of 229.66 g/mol. It is categorized as an intermediate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the canonical SMILES string COC1=CC=CC2=C1OCC (C2=O)N.Cl. The InChI representation is InChI=1S/C10H11NO3.ClH/c1-13-8-4-2-3-6-9 (12)7 (11)5-14-10 (6)8;/h2-4,7H,5,11H2,1H3;1H.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the sources I found.

Scientific Research Applications

3-amino-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride has been used in various scientific research applications, such as the synthesis of various pharmaceuticals, the production of dyes and pigments, and the synthesis of several biologically active compounds. It has also been used in studies of the structure and function of proteins, as well as in the synthesis of peptides and other bioactive molecules.

Mechanism of Action

The mechanism of action of 3-amino-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride is not well understood. However, it is believed that the compound interacts with proteins in a manner similar to other benzopyrans, by binding to the active site of the protein and inhibiting its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, some studies have shown that the compound has anti-inflammatory and anti-cancer effects, as well as the ability to inhibit the action of enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride in laboratory experiments include its low cost, its availability, and its stability in aqueous solutions. However, it is important to note that the compound is not very soluble in organic solvents, and that its solubility may decrease with increasing pH.

Future Directions

Given the potential of 3-amino-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride, there are numerous possible future directions for research. These include further studies into the structure and function of proteins, the synthesis of peptides and other bioactive molecules, and the development of new pharmaceuticals. Other possible future directions include studies into the anti-inflammatory and anti-cancer effects of the compound, as well as further investigations into its mechanism of action.

Synthesis Methods

The synthesis of 3-amino-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride is achieved through a two-step reaction. The first step involves the reaction of 2,3-dihydro-1-benzopyran-4-one with 8-methoxy-3-amino-2-hydroxybenzoic acid in the presence of a base such as sodium hydroxide. This reaction yields the desired product, 3-amino-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one. The second step is the addition of hydrochloric acid to the product, which yields the hydrochloride salt.